N-(2-hydroxyethyl)-N-methyl-1,5-diphenyl-1H-1,2,4-triazole-3-carboxamide

• IUPAC Name: N-(2-hydroxyethyl)-N-methyl-1,5-diphenyl-1,2,4-triazole-3-carboxamide
• InChI: InChI=1S/C18H18N4O2/c1-21(12-13-23)18(24)16-19-17(14-8-4-2-5-9-14)22(20-16)15-10-6-3-7-11-15/h2-11,23H,12-13H2,1H3
• InChI Key: VMQCFDQDPCWWJI-UHFFFAOYSA-N
• Canonical SMILES: CN(CCO)C(=O)C1=NN(C(=N1)C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C18H18N4O2
• Molecular Weight: 322.4 g/mol

Description

N-(2-hydroxyethyl)-N-methyl-1,5-diphenyl-1H-1,2,4-triazole-3-carboxamide, also known as HET0016, is a selective inhibitor of the 20-hydroxyeicosatetraenoic acid (20-HETE) synthase enzyme. 20-HETE is a potent vasoconstrictor and plays a crucial role in the regulation of blood pressure, renal function, and vascular tone. HET0016 has been extensively studied for its potential therapeutic applications in various cardiovascular diseases.

Mechanism of Action

N-(2-hydroxyethyl)-N-methyl-1,5-diphenyl-1H-1,2,4-triazole-3-carboxamide selectively inhibits the 20-HETE synthase enzyme, which is responsible for the production of 20-HETE. 20-HETE is a potent vasoconstrictor and plays a crucial role in the regulation of blood pressure, renal function, and vascular tone. By inhibiting the production of 20-HETE, N-(2-hydroxyethyl)-N-methyl-1,5-diphenyl-1H-1,2,4-triazole-3-carboxamide leads to vasodilation and a decrease in blood pressure.
Biochemical and Physiological Effects:
N-(2-hydroxyethyl)-N-methyl-1,5-diphenyl-1H-1,2,4-triazole-3-carboxamide has been shown to have potent antihypertensive effects in animal models of hypertension. It has also been shown to have neuroprotective effects in animal models of stroke. Additionally, N-(2-hydroxyethyl)-N-methyl-1,5-diphenyl-1H-1,2,4-triazole-3-carboxamide has been shown to have anti-inflammatory effects and may have potential therapeutic applications in various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-hydroxyethyl)-N-methyl-1,5-diphenyl-1H-1,2,4-triazole-3-carboxamide in lab experiments is its selectivity for the 20-HETE synthase enzyme, which allows for precise targeting of this pathway. However, one limitation is that N-(2-hydroxyethyl)-N-methyl-1,5-diphenyl-1H-1,2,4-triazole-3-carboxamide may have off-target effects on other enzymes, which could lead to unintended consequences.

Future Directions

There are several potential future directions for research on N-(2-hydroxyethyl)-N-methyl-1,5-diphenyl-1H-1,2,4-triazole-3-carboxamide. One area of interest is its potential therapeutic applications in various cardiovascular diseases, including hypertension, stroke, and heart failure. Additionally, further research is needed to fully understand the mechanism of action of N-(2-hydroxyethyl)-N-methyl-1,5-diphenyl-1H-1,2,4-triazole-3-carboxamide and its effects on other pathways and enzymes. Finally, there is potential for the development of more potent and selective inhibitors of the 20-HETE synthase enzyme, which could lead to more effective therapeutic agents for cardiovascular diseases.

Scientific Research Applications

N-(2-hydroxyethyl)-N-methyl-1,5-diphenyl-1H-1,2,4-triazole-3-carboxamide has been extensively studied for its potential therapeutic applications in various cardiovascular diseases such as hypertension, stroke, and heart failure. It has been shown to have potent antihypertensive effects by inhibiting the production of 20-HETE, which leads to vasodilation and a decrease in blood pressure. Additionally, N-(2-hydroxyethyl)-N-methyl-1,5-diphenyl-1H-1,2,4-triazole-3-carboxamide has been shown to have neuroprotective effects in animal models of stroke, suggesting its potential as a therapeutic agent for stroke patients.